![molecular formula C13H13N3 B1336982 Nitrin CAS No. 553-74-2](/img/structure/B1336982.png)
Nitrin
Overview
Description
Nitrin, a term not explicitly defined in the provided papers, seems to refer to a variety of nitrogen-containing compounds, particularly nitrides. Nitrides are compounds that consist of nitrogen atoms combined with other elements, and they are known for their diverse chemical, mechanical, and thermal properties. Transition metal nitrides, such as those involving tungsten, are of particular interest due to their unique and superior properties . Nitrogen-rich carbon nitrides are another class of materials that have been synthesized from energetic molecular azide precursors, yielding
Scientific Research Applications
Advanced Nitrides for Structural and Functional Applications
Advanced nitrides, including spinel silicon and germanium nitrides, exhibit ultrahigh hardness and high thermal stability, making them suitable for cutting tools and potential optoelectronic applications like light-emitting diodes (LEDs). The synthesis of these nitrides at high pressures and temperatures has significantly impacted basic science and technological development in this area (Zerr et al., 2006).
Epitaxial Nitride Thin Films for Industrial Applications
Epitaxial nitride thin films, such as TiN and GaN, are utilized in hard coating technology and solid-state lighting. These materials, including rocksalt nitride thin films and superlattice heterostructures, have applications in thermoelectricity, solar energy conversion, and high-temperature electronics (Acharya & Saha, 2018).
Carbon Nitrides in Energy Storage and Remediation
Layered graphitic carbon nitrides (g-C3N4) and their derivatives are efficient catalysts, playing a critical role in energy storage devices, adsorption chemistry, and environmental remediation. Their modified structural, surface, and physicochemical characteristics enhance electrophotocatalytic functionalities (Inwati et al., 2022).
Iron Nitride for Magnetic Applications
Iron nitrides are significant in fields such as magnetic energy storage and biomedical applications due to their high saturation magnetization and ferromagnetic properties. This review focuses on the synthesis and magnetic properties of iron nitride nanoparticles, thin films, and bulk materials (Bhattacharyya, 2015).
Boron Nitride Nanomaterials
Boron nitride nanomaterials, due to their exceptional physical and chemical properties, are important in materials science, with potential applications in various industries including electronics and aerospace (Wang et al., 2017).
III-Nitride Photonics
III-Nitride photonics research, involving nitride semiconductors, has applications in energy, biosensors, laser devices, and communications. The use of nitrides in solid-state lighting, solar cells, and power electronics illustrates their diverse applications (Tansu et al., 2010).
Mechanism of Action
Mode of Action
It’s known that the compound was synthesized by refluxing 2-nitrobenzaldehyde with phenylhydrazine in ethanolic solvent . More research is required to elucidate how the compound interacts with its targets and the resulting changes.
Biochemical Pathways
The specific biochemical pathways affected by 2-Aminobenzaldehyde phenylhydrazone are currently unknown
Safety and Hazards
properties
IUPAC Name |
2-[(E)-(phenylhydrazinylidene)methyl]aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3/c14-13-9-5-4-6-11(13)10-15-16-12-7-2-1-3-8-12/h1-10,16H,14H2/b15-10+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCPNCBSCOIMOBC-XNTDXEJSSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NN=CC2=CC=CC=C2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)N/N=C/C2=CC=CC=C2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
553-74-2 | |
Record name | Nitrin | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000553742 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Anthranilaldehyde phenylhydrazone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.008.227 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | NITRIN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5O91JW4WDV | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 2-Aminobenzaldehyde Phenylhydrazone?
A1: 2-Aminobenzaldehyde Phenylhydrazone has the molecular formula C13H13N3 and a molecular weight of 211.26 g/mol.
Q2: Is there any spectroscopic data available for 2-Aminobenzaldehyde Phenylhydrazone?
A2: Yes, research on 2-Aminobenzaldehyde Phenylhydrazone and its metal complexes often employs infrared (IR) spectroscopy to elucidate structural characteristics. [, ]
Q3: Has the stability of 2-Aminobenzaldehyde Phenylhydrazone been studied?
A3: Yes, thermal studies have been conducted on 2-Aminobenzaldehyde Phenylhydrazone and its metal complexes to assess their thermal stability and degradation patterns. []
Q4: Are there any studies on the photostability of 2-Aminobenzaldehyde Phenylhydrazone?
A4: Research has investigated the photostability of 2-Aminobenzaldehyde Phenylhydrazone and its complexes to evaluate their behavior under light exposure. []
Q5: Does 2-Aminobenzaldehyde Phenylhydrazone exhibit any catalytic properties?
A5: While the provided research doesn't directly explore the catalytic activity of 2-Aminobenzaldehyde Phenylhydrazone, its structural features suggest potential as a ligand in metal complexes with catalytic applications. Further research is needed to explore this avenue.
Q6: Have computational methods been applied to study 2-Aminobenzaldehyde Phenylhydrazone?
A6: Although the provided research primarily focuses on experimental characterization, computational chemistry techniques like DFT calculations have been employed to study similar compounds like pyridylnitrenes, offering insights into their reactivity and properties. []
Q7: How does modifying the structure of 2-Aminobenzaldehyde Phenylhydrazone influence its properties?
A7: While specific SAR studies on 2-Aminobenzaldehyde Phenylhydrazone are not detailed in the research provided, it is known that structural modifications, such as the introduction of electron-donating or electron-withdrawing groups, can significantly impact the properties of similar compounds. Further investigation is required to determine the precise effects of such modifications on 2-Aminobenzaldehyde Phenylhydrazone.
Q8: What analytical techniques are commonly employed to study 2-Aminobenzaldehyde Phenylhydrazone?
A8: Common analytical techniques used to characterize 2-Aminobenzaldehyde Phenylhydrazone and its metal complexes include elemental analysis, molar conductivity measurements, and mass spectrometry. []
Q9: What are the known applications of 2-Aminobenzaldehyde Phenylhydrazone?
A9: 2-Aminobenzaldehyde Phenylhydrazone has been historically utilized as a reagent for the specific detection of nitrite ions. [] Its ability to form colored complexes with nitrite ions makes it suitable for analytical applications.
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